Cas no 1691910-35-6 (7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

• Product Name: 7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
• CAS No: 1691910-35-6
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 5708638
• PubChem ID: 136840385
• Update Time: 2025-07-11

7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1691910-35-6
• EN300-1118790
• 7-(propan-2-yl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
• 7-(propan-2-yl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine

• Inchi： 1S/C7H13N5/c1-5(2)6-3-4-8-7-9-10-11-12(6)7/h5-6H,3-4H2,1-2H3,(H,8,9,11)
• InChI Key： AAIQOLWPRZDQLW-UHFFFAOYSA-N
• SMILES： N12C(=NN=N1)NCCC2C(C)C

Computed Properties

• Exact Mass: 167.11709544g/mol
• Monoisotopic Mass: 167.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles